![molecular formula C14H13NOS B6240037 1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one CAS No. 1282714-85-5](/img/no-structure.png)
1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by various spectroscopic methods and confirmed by elemental analyses. Unfortunately, specific information about the molecular structure of “1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one” is not available .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, form, purity, InChI key, etc. For “1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one”, it has a molecular weight of 243.33, and it is a powder. The storage temperature is 4 degrees Celsius .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one involves the condensation of 1-phenylcyclopropanecarboxaldehyde with 2-amino-4,5-dimethylthiazole followed by oxidation of the resulting thiazole intermediate to yield the final product.", "Starting Materials": [ "1-phenylcyclopropanecarboxaldehyde", "2-amino-4,5-dimethylthiazole", "Acetic anhydride", "Sodium acetate", "Hydrogen peroxide", "Sulfuric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Condensation of 1-phenylcyclopropanecarboxaldehyde with 2-amino-4,5-dimethylthiazole in the presence of acetic anhydride and sodium acetate to yield the intermediate 1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-ol.", "Step 2: Oxidation of the intermediate with hydrogen peroxide in the presence of sulfuric acid to yield the final product, 1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one.", "Step 3: Purification of the final product by recrystallization from ethanol." ] } | |
CAS RN |
1282714-85-5 |
Product Name |
1-[2-(1-phenylcyclopropyl)-1,3-thiazol-5-yl]ethan-1-one |
Molecular Formula |
C14H13NOS |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
